N-(1,1-dimethyl-2-propyn-1-yl)-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-(2-methylbut-3-yn-2-yl)-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C11H11N3O2S2/c1-4-11(2,3)14-18(15,16)9-7-5-6-8-10(9)13-17-12-8/h1,5-7,14H,2-3H3
• InChI Key: VZSCGCIBKQSFDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)NS(=O)(=O)C1=CC=CC2=NSN=C21
• Molecular Formula: C11H11N3O2S2
• Molecular Weight: 281.4 g/mol

Description

Sulfonamide derivatives, including benzothiadiazole sulfonamides, are a significant class of compounds with a wide range of biological activities. Their chemical versatility allows for diverse modifications and applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of novel sulfonamides often involves multi-step chemical reactions, starting from basic sulfonamide compounds and incorporating various functional groups to achieve the desired chemical structure. For example, Ghorab et al. (2016) detailed the synthesis of sulfonamide derivatives with a biologically active dimethoxyphenyl moiety, using elemental analyses and spectral data for structural establishment (Ghorab et al., 2016).

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives is typically confirmed through a combination of spectroscopic techniques, including IR, NMR, and mass spectrometry. The X-ray crystallography method is also employed to elucidate the precise molecular geometry and confirm the presence of specific functional groups or structural motifs.

Chemical Reactions and Properties

Sulfonamide derivatives can undergo various chemical reactions, contributing to their broad application range. The reactivity can be influenced by the nature of the substituents and the sulfonamide moiety itself. Some sulfonamides show potent inhibitory activity against specific enzymes or receptors, making them valuable in drug development.

Physical Properties Analysis

The physical properties of sulfonamide derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in drug formulation and material science. These properties can be tailored by modifying the sulfonamide structure, as demonstrated in studies on single crystal growth and thermal analysis of sulfonamides.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and biological activity, are directly influenced by the sulfonamide’s molecular structure. Detailed studies on the interaction of sulfonamide derivatives with biological targets can provide insights into their mechanism of action and potential therapeutic applications.

• (Ghorab et al., 2016)